5,8-Dibromo-2,3-diphenylquinoxaline

• IUPAC Name: 5,8-dibromo-2,3-diphenylquinoxaline
• InChI: InChI=1S/C20H12Br2N2/c21-15-11-12-16(22)20-19(15)23-17(13-7-3-1-4-8-13)18(24-20)14-9-5-2-6-10-14/h1-12H
• InChI Key: LELMSURPXIAXOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3N=C2C4=CC=CC=C4)Br)Br
• Molecular Formula: C20H12Br2N2
• DSSTOX Substance ID: DTXSID30625927
• Molecular Weight: 440.1 g/mol
• CAS RN: 94544-77-1

Description

5,8-Dibromo-2,3-diphenylquinoxaline is a chemical compound with the molecular formula C20H12Br2N2. It is a solid substance at room temperature. The IUPAC name for this compound is 5,8-dibromo-2,3-diphenylquinoxaline.

Synthesis Analysis

While specific synthesis methods for 5,8-Dibromo-2,3-diphenylquinoxaline were not found, it is known that quinoxaline derivatives can be synthesized via the Buchwald–Hartwig amination reaction.

Molecular Structure Analysis

The molecular structure of 5,8-Dibromo-2,3-diphenylquinoxaline consists of a quinoxaline core with two phenyl groups attached at the 2 and 3 positions, and two bromine atoms attached at the 5 and 8 positions.

Physical And Chemical Properties Analysis

5,8-Dibromo-2,3-diphenylquinoxaline is a solid at room temperature. It has a molecular weight of 440.14.

Scientific Research Applications

Organic Semiconductors

• DBDPQ is a building block for organic semiconductors. .

Light-Emitting Materials

• Researchers explore DBDPQ as a component in luminescent materials. .

Photovoltaic Devices

• Due to its electron-accepting properties, DBDPQ can serve as an acceptor material in bulk heterojunction solar cells. .

Electrochromic Devices

• DBDPQ has been investigated for its electrochromic behavior. When applied as a thin film, it can change color reversibly upon electrochemical stimuli. .

Biological Studies

• Researchers explore DBDPQ derivatives for their potential as fluorescent probes. .

Materials Science and Nanotechnology

• DBDPQ can be incorporated into nanomaterials or polymer matrices. .

Safety and Hazards

5,8-Dibromo-2,3-diphenylquinoxaline is known to cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection.

Synthesis routes and methods I

Procedure details

The detailed preparation procedure is as follows: 3,6-dibromo-o-phenylene diamine (1.0 g, 3.7 mmol) was added to a solution of compound benzil (0.39 g, 1.84 mmol) in acetic acid (20 mL) at 120□, then the mixture was mixed uniformly. After refluxed for 12 hours, the fluid reactant was poured into water, and neutralized with sodium bicarbonate until neutral, then extracted with chloroform and washed with saturated brine, dried over anhydrous sodium sulfate, then it was vacuum evaporated to remove the solvent, and the resulting crude product was purified by column chromatography to give a white solid, and then it was purified by recrystallization from chloroform/n-hexane to give a white solid powder. The test result is: MS (EI) m/z: 440(M+).

Synthesis routes and methods II

Procedure details

A solution of 5.3 g (20 mmol) of 3,6-dibromo-1,2-phenylenediamine 1,4 g (19 mmol) of benzil 2b, 4.2 g of sodium acetate and 150 ml of glacial acetic acid were refluxed for 4 hours. The precipitate was filtered off, washed with 100 ml of water and recrystallized twice from dioxane. Drying under reduced pressure at 50° C. gave the pure product in the form of colorless crystals, which according to HPLC had a purity of about 99.5%. The yield was 6.45 g (73%).

Synthesis routes and methods III

Procedure details

Preparation procedure: 3,6-dibromo-o-phenylene diamine (1.0 g, 3.7 mmol) is added to an acetic acid (20 mL) solution of benzil (0.39 g, 1.84 mmol) at 120° C. The resulting solution is mixed homogeneously and reflux for 12 hours. The reaction solution is poured into water, neutralized with sodium bicarbonate, extracted with chloroform, washed with saturated brine water, and dried over anhydrous sodium sulfate. The solvents are removed using a rotary evaporator. The crude product is subjected to column chromatography to give a white solid, which is then recrystallized in chloroform/n-hexane to afford a white solid powder (yield 86%), MALDI-TOF-MS (m/z): 440.1 (M+).